Cas no 126240-14-0 (Cholestan-6-one,3,14,20,22-tetrahydroxy-, (3b,5a,22R)- (9CI))

• Product Name: Cholestan-6-one,3,14,20,22-tetrahydroxy-, (3b,5a,22R)- (9CI)
• CAS No: 126240-14-0
• MF: C₂₇H₄₆O₅
• MW: 450.651149272919
• CID: 234171
• Update Time: 2024-03-01

Cholestan-6-one,3,14,20,22-tetrahydroxy-, (3b,5a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one,3,14,20,22-tetrahydroxy-, (3b,5a,22R)- (9CI)
• (+)-Tenuifoliol.
• Tenuifoliol

• Inchi： 1S/C27H46O5/c1-16(2)6-7-23(30)26(5,31)22-10-13-27(32)19-15-21(29)20-14-17(28)8-11-24(20,3)18(19)9-12-25(22,27)4/h16-20,22-23,28,30-32H,6-15H2,1-5H3/t17-,18-,19+,20+,22-,23+,24+,25+,26+,27?/m0/s1
• InChI Key： QPYRGQLBJIIPDZ-DATSAQKHSA-N
• SMILES： [C@@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])(C3(O)[C@@](CC1)(C)[C@@H]([C@](O)(C)[C@H](O)CCC(C)C)CC3)CC2=O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54